2-cyano-N-(2,6-dimethylphenyl)acetamide
Overview
Description
“2-cyano-N-(2,6-dimethylphenyl)acetamide” is a chemical compound with the molecular formula C11H12N2O . It has a molecular weight of 188.23 g/mol . The compound is also known by its CAS number: 53984-98-8 .
Molecular Structure Analysis
The InChI code for “2-cyano-N-(2,6-dimethylphenyl)acetamide” isInChI=1S/C11H12N2O/c1-8-4-3-5-9(2)11(8)13-10(14)6-7-12/h3-5H,6H2,1-2H3,(H,13,14) . The Canonical SMILES is CC1=C(C(=CC=C1)C)NC(=O)CC#N . Physical And Chemical Properties Analysis
The compound has a topological polar surface area of 52.9 Ų . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 2 . The exact mass and monoisotopic mass of the compound are 188.094963011 g/mol .Scientific Research Applications
Heterocyclic Synthesis
2-cyano-N-(2,6-dimethylphenyl)acetamide: is a key precursor in the synthesis of various heterocyclic compounds . Its cyano and acetamide groups are reactive sites that allow for the formation of diverse heterocyclic frameworks, which are crucial in the development of new pharmaceuticals.
Biological Activity
This compound has been the subject of research due to its potential biological activities. It serves as a starting material for the synthesis of compounds with possible therapeutic applications, such as anti-inflammatory and analgesic drugs .
Material Science
In material science, 2-cyano-N-(2,6-dimethylphenyl)acetamide can be used to modify surface properties of materials. Its functional groups make it suitable for chemical grafting onto various substrates, which can alter surface characteristics like hydrophobicity or reactivity .
Agriculture
The compound’s derivatives are explored for their use in agriculture. They can act as intermediates in the synthesis of herbicides or pesticides, contributing to the development of new formulations for crop protection .
Environmental Applications
Research into the environmental applications of 2-cyano-N-(2,6-dimethylphenyl)acetamide includes its role in the synthesis of compounds that can be used for environmental remediation, such as the detoxification of pollutants or heavy metals .
Pharmacological Research
In pharmacology, this compound is utilized in the synthesis of analogs of known drugs to improve their efficacy or reduce side effects. It’s particularly valuable in the design of local anesthetics and antiarrhythmic agents .
Safety And Hazards
properties
IUPAC Name |
2-cyano-N-(2,6-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-8-4-3-5-9(2)11(8)13-10(14)6-7-12/h3-5H,6H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIUNSIQTGADORL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20368331 |
Source
|
| Record name | 2-cyano-N-(2,6-dimethylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20368331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-(2,6-dimethylphenyl)acetamide | |
CAS RN |
53984-98-8 |
Source
|
| Record name | 2-cyano-N-(2,6-dimethylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20368331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(4-Bromophenoxy)ethyl]morpholine](/img/structure/B1271218.png)
![3-[(4-methylbenzyl)sulfonyl]-1H-1,2,4-triazole](/img/structure/B1271228.png)
![N-methyl-1-[2-(trifluoromethyl)phenyl]methanamine](/img/structure/B1271240.png)